N-(2-Nitrophenylsulfenyl)-L-serine (dicyclohexylammonium) salt

• IUPAC Name: N-cyclohexylcyclohexanamine;(2S)-3-hydroxy-2-[(2-nitrophenyl)sulfanylamino]propanoic acid
• InChI: InChI=1S/C12H23N.C9H10N2O5S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;12-5-6(9(13)14)10-17-8-4-2-1-3-7(8)11(15)16/h11-13H,1-10H2;1-4,6,10,12H,5H2,(H,13,14)/t;6-/m.0/s1
• InChI Key: MFUIDDKVSATADN-ZCMDIHMWSA-N
• Canonical SMILES: C1CCC(CC1)NC2CCCCC2.C1=CC=C(C(=C1)[N+](=O)[O-])SNC(CO)C(=O)O
• Isomeric SMILES: C1CCC(CC1)NC2CCCCC2.C1=CC=C(C(=C1)[N+](=O)[O-])SN[C@@H](CO)C(=O)O
• Molecular Formula: C21H33N3O5S
• DSSTOX Substance ID: DTXSID60745627
• Molecular Weight: 439.6 g/mol
• CAS RN: 2418-89-5

Description

“N-(2-Nitrophenylsulfenyl)-L-serine (dicyclohexylammonium) salt” is a chemical compound with the empirical formula C9H10N2O5S · C12H23N. It is a stable NPS derivative of L-serine.

Molecular Structure Analysis

The molecular weight of “N-(2-Nitrophenylsulfenyl)-L-serine (dicyclohexylammonium) salt” is 439.57. The SMILES string representation of the molecule is C1CCC(CC1)NC2CCCCC2.OCC@H=O)C(O)=O.

Physical And Chemical Properties Analysis

“N-(2-Nitrophenylsulfenyl)-L-serine (dicyclohexylammonium) salt” is a solid compound. It should be stored at a temperature of -20°C.

Scientific Research Applications

Synthesis and Protection Strategies

• The 2-nitrophenylsulfenyl group has been utilized for the protection of the N-terminus of peptides and the exocyclic-amino function of deoxyadenosine in the assembly of nucleopeptides, demonstrating its utility in the precise synthesis of complex biological molecules (Kuyl-Yeheskiely et al., 1988).
• Another study explored the synthesis of l-serine and l-tyrosine-containing oligopeptidyl-tRNA, highlighting the role of the N-o-nitrophenylsulfenyl group in the reaction between N-hydroxysuccinimide ester and aminoacyl-tRNA, and its subsequent removal to achieve the desired product (Rubinstein et al., 1970).
• The utility of N-o-Nitrophenylsulfenyl(NPS)-L-α-amino acids in the synthesis of L-α-aminonitriles, retaining the optical purity of these compounds, was demonstrated, showcasing the potential in synthesizing enantiopure nitriles (Kawashiro et al., 1976).

Applications in Chemical Synthesis

• Boc-phosphoamino acid derivatives with O-[di(4-nitrobenzyl)- or dicyclohexylphosphono]-protection were prepared for application in the Boc-mode solid-phase synthesis of phosphopeptides, indicating the adaptability of nitrophenylsulfenyl derivatives in peptide synthesis (Wakamiya et al., 1995).
• The synthesis and applications of 3-nitro-2-pyridinesulfenyl chloride (NpysCl), a derivative related to the 2-nitrophenylsulfenyl group, in peptide chemistry further underscores the broad utility of nitrophenylsulfenyl-based protecting groups in facilitating complex chemical transformations (Pugh et al., 2009).